N-(4-fluoro-3-nitrophenyl)methanesulfonamide

• CAS No.: 85482-36-6
• Molecular Formula: C7H7FN2O4S
• Molecular Weight: 234.21g/mol
• IUPAC Name: N-(4-fluoro-3-nitrophenyl)methanesulfonamide
• InChI: InChI=1S/C7H7FN2O4S/c1-15(13,14)9-5-2-3-6(8)7(4-5)10(11)12/h2-4,9H,1H3
• InChI Key: FUEPSBHBTWUJNP-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)NC1=CC(=C(C=C1)F)[N+](=O)[O-]

Description

N-(4-fluoro-3-nitrophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C7H7FN2O4S and its molecular weight is 234.21g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 4-fluoro-3-nitroaniline (0.5 g, 0.023 mol) in DCM (10 ml) and pyridine (0.98 g, 0.012 mol) was added methanesulfonyl chloride (0.54 g, 0.0048 mol) portion wise at 0° C. with constant stirring. The reaction mixture was allowed to stir at 0° C. for 4 h. The reaction mixture was concentrated and diluted with water (20 ml) and extracted with DCM (3×15 ml). The combined organic layers were washed with 1 N HCl and NaHCO3 solution dried over Na2SO4 and concentrated in vacuo to afford the desired product N-(4-fluoro-3-nitrophenyl)methane sulfonamide as off a white solid. 1H NMR (400 MHz, DMSO-d6), δ: 10.23 (s, 1H), 7.93-7.91 (d, J=8.4 Hz, 1H), 7.62-7.54 (m, 2H), 3.59 (s, 3H). LCMS (ES) m/e MS (M−1=233). Purity: 80%.